

Tranilast sodium and warfarin drug interaction management

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Tranilast sodium

Cat. No.: S001606

Get Quote

Drug Interaction Overview and Management


The core information on this interaction is summarized in the table below.

Aspect	Details
Interaction Severity	Contraindicated (Concomitant use is not recommended) [1] [2]
Documented Source	Clinical trial protocol for tranilast explicitly excludes patients "currently being medicated with warfarin" [3].
Recommended Action	Avoid concurrent use. If interaction is a research variable, implement stringent safety monitoring [4] [5].

Mechanism of Interaction and Clinical Evidence

Understanding the proposed mechanism and the strength of the evidence is crucial for risk assessment.

- Suggested Mechanism:** Evidence indicates that tranilast inhibits the enzyme **UGT1A1** [1] [2]. This enzyme is part of the body's system for metabolizing and eliminating various substances. Inhibition of UGT1A1 is expected to interfere with the metabolism of warfarin, potentially increasing its blood concentration and the risk of bleeding. The following diagram illustrates this pathway.



[Click to download full resolution via product page](#)

- **Clinical Justification:** The exclusion of warfarin patients from a tranilast clinical trial is a standard safety measure to prevent potential adverse outcomes [3]. This provides a clear clinical consensus on the risk, suggesting that co-administration could lead to an over-anticoagulation response similar to what is observed in patients with impaired warfarin metabolism [6].

Safety Monitoring and Troubleshooting

For research settings where this interaction must be studied, rigorous monitoring is essential.

- **Enhanced INR Monitoring:** If co-administration is unavoidable for a research protocol, increase the frequency of **International Normalized Ratio (INR)** monitoring significantly [4] [7] [8]. Warfarin's anticoagulant effect is highly variable, and the interaction with tranilast could cause a rapid and dangerous increase in INR.
- **Protocol for Over-Anticoagulation:** Have a clear protocol for managing elevated INR, which may include:
 - **Dose Holding:** Temporarily discontinuing warfarin [5].
 - **Vitamin K Administration:** Using vitamin K to reverse warfarin's effects in cases of serious over-anticoagulation [8].
 - **Investigational Support:** In severe cases, fresh frozen plasma or prothrombin complex concentrates may be needed [8].

Key Considerations for Researchers

- **Warfarin's Narrow Window:** Warfarin has a narrow therapeutic index, meaning the difference between an effective dose and a toxic one is small. Its metabolism is easily affected by other drugs, making it highly susceptible to interactions [9] [5].
- **Tranilast's Safety Profile:** Be aware that tranilast itself has been associated with other adverse effects in clinical trials, including elevated liver enzymes (transaminases), anemia, and kidney dysfunction [1] [2]. These should be monitored independently.

Given the clear contraindication, the most critical step is to avoid the concurrent use of these drugs. If your research involves this interaction, robust safety monitoring and a clear management protocol are non-negotiable.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. - Wikipedia Tranilast [en.wikipedia.org]
2. « New Drug Approvals TRANILAST [newdrugapprovals.org]
3. and efficacy of neoadjuvant combination chemotherapy... Clinical safety [pmc.ncbi.nlm.nih.gov]
4. Side Effects: Common, Severe, Long Term Warfarin [drugs.com]
5. side effects: Watch for Warfarin - Mayo Clinic interactions [mayoclinic.org]
6. Determinants of the Over-Anticoagulation Response during Warfarin ... [journals.plos.org]
7. : Package Insert / Prescribing Information / MOA Warfarin [drugs.com]
8. DailyMed - WARFARIN - SODIUM tablet warfarin [dailymed.nlm.nih.gov]
9. Malabsorption-Associated Warfarin Resistance - Page 3 [medscape.com]

To cite this document: Smolecule. [Tranilast sodium and warfarin drug interaction management]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b001606#tranilast-sodium-and-warfarin-drug-interaction-management>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com